Diborane

• CAS No.: 19287-45-7
• Product Name: Diborane
• Molecular Formula: B2H6; BH3BH3; B10H14; B2H6; B2
• Molecular Weight: 21.63 g/mol
• IUPAC Name: boranylidyneborane
• Standard InChI: InChI=1S/B2/c1-2
• Standard InChIKey: ZOCHARZZJNPSEU-UHFFFAOYSA-N
• SMILES: B#B
• Canonical SMILES: B#B
• Boiling Point: -135 °F at 760 mm Hg (EPA, 1998); -92.5 °C; -92 °C; 213 °C; -135°F
• Colorform: Colorless gas; Colorless gas ... [Note: Usually shipped in pressurized cylinders diluted with hydrogen, argon, nitrogen, or helium].
• Density: 0.447 at -169.6 °F (EPA, 1998); 0.210 at 15 °C; 0.33 at -29.6 °C; 0.447 at -112 °C; Relative density (water = 1): 0.9; 0.447 at -169.6°F; 0.97(relative gas density)
• Flash Point: -130 °F (EPA, 1998); Flammable gas; 80 °C c.c.; -130°F; NA (Gas)
• Melting Point: -265 °F (EPA, 1998); -165 °C; 99.6 °C; -265°F
• Physical Description: Diborane is a colorless gas with an offensive odor. It is toxic by inhalation. Diborane is decomposed by water giving off hydrogen, another flammable gas and boric acid a non-regulated material. Its vapors are heavier than air. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation. It is used in electronics. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2.5 ppm Source/use/other hazard: Intermediate chemical manufacturing; very flammable.; COLOURLESS COMPRESSED GAS WITH CHARACTERISTIC ODOUR.; COLOURLESS-TO-WHITE CRYSTALS WITH PUNGENT ODOUR.; Colorless gas with a repulsive, sweet odor.; Colorless gas with a repulsive, sweet odor. [Note: Usually shipped in pressurized cylinders diluted with hydrogen, argon, nitrogen, or helium.]
• Description: Diborane is a colorless gas with an offensive odor. It is toxic by inhalation. Diborane is decomposed by water giving off hydrogen, another flammable gas and boric acid a non-regulated material. Its vapors are heavier than air. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation. It is used in electronics. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2.5 ppm Source/use/other hazard: Intermediate chemical manufacturing; very flammable.; Diborane is a colorless gas at room temperature with a repulsive, sweet odor. It mixes well with air and easily forms explosive mixtures. Diborane will ignite spontaneously in moist air at room temperature. Diborane is used in rocket propellants, as a reducing agent, as a rubber vulcanizer, as a catalyst for hydrocarbon polymerization, as a flame-speed accelerator, and as a doping agent. It is also used in electronics to impart electrical properties in pure crystals.; Diboron is a diatomic boron.
• Shelf Life: Conditions contributing to instability: Temperatures above -18 °C (0 °F).
• Solubility: Decomposes (NTP, 1992); Sol in carbon disulfide; Solubility in water: hydrolyzes to hydrogen and boric acid; Solubility in water: slightly soluble in cold water, hydrolyzes in hot water; Reacts
• Synonyms: diborane
• Vapor Density: 1 (EPA, 1998) (Relative to Air); 0.96 (Air = 1); Relative vapor density (air = 1): 0.96; Relative vapor density (air = 1): 4.2 (at boiling point); 0.97
• Vapor Pressure: 224 mm Hg at -169.6 °F (EPA, 1998); 39.5 atm at 62.5 °F (3.00X10+4 mm Hg at 17 °C); Vapor pressure, kPa at 25 °C:; Vapor pressure, Pa at 25 °C: 6.65; 224 mmHg at -169°F; (62°F): 39.5 atm
• PubChem Compound: 6328200
• Last Modified: Nov 11 2021